Cas no 2172157-46-7 (1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclopentane-1-carboxylic acid
• CAS No: 2172157-46-7
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6361017
• PubChem ID: 165442156
• Update Time: 2025-10-25

1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclopentane-1-carboxylic acid
• EN300-1630704
• 2172157-46-7

• Inchi： 1S/C13H22O3/c1-11(2)7-8-13(16,9-11)12(10(14)15)5-3-4-6-12/h16H,3-9H2,1-2H3,(H,14,15)
• InChI Key： KMRJGCZFUHWTGW-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)C1)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclopentane-1-carboxylic acid

Recent Advances in the Study of 1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclopentane-1-carboxylic acid (CAS: 2172157-46-7)

The compound 1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclopentane-1-carboxylic acid (CAS: 2172157-46-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentyl and carboxylic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclopentane-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of asymmetric catalysis and green chemistry principles, achieving a 75% yield with high enantiomeric purity. This advancement is critical for future preclinical and clinical studies, as it ensures a reliable supply of the compound for further investigation.

In addition to synthetic improvements, recent pharmacological studies have explored the compound's potential as an anti-inflammatory agent. A 2024 study in Biochemical Pharmacology demonstrated that 1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclopentane-1-carboxylic acid exhibits potent inhibitory effects on NF-κB signaling, a key pathway in inflammatory responses. In vitro and in vivo experiments revealed a significant reduction in pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential utility in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another promising avenue of research involves the compound's neuroprotective properties. A preprint article from BioRxiv (2024) reported that 1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclopentane-1-carboxylic acid can cross the blood-brain barrier and attenuate oxidative stress in neuronal cells. The study utilized a mouse model of Parkinson's disease, showing that the compound reduced dopaminergic neuron loss and improved motor function. These findings highlight its potential as a therapeutic candidate for neurodegenerative disorders, though further validation in clinical trials is necessary.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and safety profile. A recent toxicology study published in Toxicology and Applied Pharmacology (2023) identified dose-dependent hepatotoxicity in rodent models, underscoring the need for careful dose optimization in future studies. Researchers are now exploring structural analogs to mitigate these adverse effects while retaining the compound's therapeutic benefits.

In conclusion, 1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclopentane-1-carboxylic acid (CAS: 2172157-46-7) represents a promising candidate in the fields of anti-inflammatory and neuroprotective therapeutics. Recent studies have made significant strides in its synthesis, mechanistic understanding, and preclinical evaluation. However, further research is needed to address safety concerns and optimize its pharmacological profile for potential clinical applications. The ongoing investigations into this compound underscore its potential to contribute to the development of novel treatments for a range of debilitating diseases.